Cas no 2137535-34-1 (4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine)

• Product Name: 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine
• CAS No: 2137535-34-1
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5927808
• PubChem ID: 165455256
• Update Time: 2025-06-10

4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine
• EN300-745457
• 2137535-34-1
• 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C11H11F4N/c12-9-5-10(16-6-9)7-1-3-8(4-2-7)11(13,14)15/h1-4,9-10,16H,5-6H2
• InChI Key： YZXRKJXUFFTPRI-UHFFFAOYSA-N
• SMILES： FC1CNC(C2C=CC(C(F)(F)F)=CC=2)C1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine

Introduction to 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine (CAS No. 2137535-34-1)

4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine, a compound with the CAS number 2137535-34-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a fluoro substituent, and a trifluoromethyl group attached to a phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The pyrrolidine ring in 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine is a five-membered heterocyclic structure that is known for its flexibility and ability to form hydrogen bonds. This property makes it an attractive scaffold for the design of bioactive molecules. The presence of the fluoro substituent at the 4-position of the pyrrolidine ring can influence the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for drug absorption and distribution. Additionally, the trifluoromethyl group on the phenyl ring enhances the compound's metabolic stability and can modulate its biological activity.

Recent studies have explored the potential of 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine in various therapeutic areas. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for many approved drugs. The unique structural features of 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine make it a promising candidate for developing novel GPCR ligands with improved potency and selectivity.

In addition to GPCR modulation, 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine has shown potential in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it suitable for central nervous system (CNS) applications. Its ability to interact with specific neurotransmitter receptors may offer new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmacokinetic properties of 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile in preclinical models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In terms of synthetic methods, several efficient routes have been developed to produce 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine. These methods typically involve multi-step processes that include functional group manipulations and ring-forming reactions. The use of modern synthetic techniques, such as transition-metal catalysis and organocatalysis, has enabled chemists to synthesize this compound with high yields and purity. These synthetic advancements not only facilitate the production of sufficient quantities for research purposes but also lay the groundwork for potential large-scale manufacturing if the compound progresses to clinical development.

The future prospects for 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic indications. If successful, this compound could become an important addition to the pharmaceutical arsenal, offering new treatment options for patients with unmet medical needs. Additionally, its unique chemical structure may inspire the design of related compounds with even more favorable properties.

In conclusion, 4-Fluoro-2-[4-(trifluoromethyl)phenyl]pyrrolidine (CAS No. 2137535-34-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and promising therapeutic applications make it an exciting area of ongoing investigation. As research continues to advance, this compound may play a crucial role in developing new treatments for various diseases.